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Compound of Interest

Compound Name: CNQX

Cat. No.: B013957 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the stability, preparation, and troubleshooting of CNQX
solutions. Adhering to proper handling and storage protocols is critical for ensuring

experimental reproducibility and the integrity of your results.

Frequently Asked Questions (FAQs)
Q1: What are the primary forms of CNQX and how do their solubilities differ? A1: CNQX is

primarily available in two forms:

CNQX (Free Acid): A crystalline solid that is sparingly soluble in aqueous buffers but soluble

in organic solvents like DMSO and DMF.[1]

CNQX Disodium Salt: A salt form designed for enhanced solubility in water and aqueous

buffers.[2]

Q2: How should I prepare a stock solution of CNQX? A2: The preparation method depends on

the form you are using.

For CNQX (Free Acid): Prepare a concentrated stock solution in an organic solvent like

DMSO.[1] Solubility in DMSO is reported to be between 5 mg/mL and 46 mg/mL.[1][3] Using

fresh, anhydrous (hygroscopic) DMSO and sonication may be necessary to achieve

complete dissolution at higher concentrations.[3][4][5]
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For CNQX Disodium Salt: This form is directly soluble in water.[6] You can prepare stock

solutions in water or your desired aqueous buffer up to approximately 10-25 mM.[6]

Q3: What is the stability of a CNQX stock solution in DMSO at -20°C? A3: The recommended

storage duration for CNQX in DMSO at -20°C varies by manufacturer. Reports range from one

month to one year.[3][4] To ensure potency, it is best to consult the product-specific datasheet.

Aliquoting the stock solution to avoid repeated freeze-thaw cycles is strongly recommended.[3]

[7]

Q4: Can I store CNQX solutions at room temperature? A4: Storing CNQX in solution at room

temperature is not recommended. Aqueous working solutions of the free acid form should be

prepared fresh and used within the same day.[1][8] Stock solutions in DMSO should be stored

frozen (-20°C or -80°C) for long-term stability.[3][4] The solid, lyophilized form of CNQX should

be stored at -20°C.[1][7]

Q5: How long can I store my final working solution of CNQX in an aqueous buffer? A5: Due to

the limited stability of CNQX in aqueous media, it is highly recommended to prepare working

solutions fresh on the day of the experiment and use them immediately.[1][8] Storing aqueous

solutions, even for a day, is not advised as it can lead to degradation or precipitation.[1]

Q6: Why did my CNQX solution turn cloudy or form a precipitate after I diluted it in my cell

culture media? A6: This is a common issue related to the low aqueous solubility of the CNQX
free acid.[1] When a concentrated DMSO stock is diluted into an aqueous buffer or media, the

CNQX can crash out of solution if its solubility limit is exceeded. Refer to the troubleshooting

guide below for solutions.

Data Presentation: Solubility and Stability
Summaries
Table 1: Solubility of CNQX and CNQX Disodium Salt

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/cnqx-disodium-salt_1045
https://www.bio-techne.com/p/small-molecules-peptides/cnqx-disodium-salt_1045
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.selleckchem.com/products/cnqx.html
https://www.medchemexpress.com/CNQX.html
https://www.selleckchem.com/products/cnqx.html
https://shellchemtech.com/product/cnqx/
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://hellobio.com/cnqx.html
https://www.selleckchem.com/products/cnqx.html
https://www.medchemexpress.com/CNQX.html
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://shellchemtech.com/product/cnqx/
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://hellobio.com/cnqx.html
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Form

Solvent
Reported
Solubility

Notes Citations

CNQX (Free

Acid)
DMSO 5 - 46 mg/mL

Use of fresh,

anhydrous

DMSO and

sonication may

be required.

[1][3][4][9]

DMF ~12 mg/mL [1]

Water / Aqueous

Buffer

Sparingly soluble

/ Insoluble
[1][3][4]

1:1 DMF:PBS

(pH 7.2)
~0.5 mg/mL

Requires initial

dissolution in

DMF.

[1]

CNQX Disodium

Salt
Water 10 - 25 mM [6]

Table 2: Recommended Storage & Stability of CNQX Solutions
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Form / Solvent
Storage
Temperature

Reported
Stability

Key
Recommendati
ons

Citations

Solid

(Lyophilized)
-20°C ≥ 3-4 years Store desiccated. [1][3][4][7]

Solution in

DMSO
-20°C

1 month to 1

year

Varies by

supplier; check

datasheet.

Aliquot to avoid

freeze-thaw

cycles.

[3][4][7][10]

-80°C
6 months to 2

years

Preferred for

longer-term

storage. Aliquot

to avoid freeze-

thaw cycles.

[3][4][10]

Aqueous

Solution

Room

Temperature /

4°C

Not

recommended

(use same day)

Prepare fresh

from stock

immediately

before use.

[1][8]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution of CNQX (Free Acid) in DMSO

Preparation: Work in a chemical fume hood. Allow the vial of solid CNQX to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Aseptically weigh the desired amount of CNQX powder.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to achieve the target

concentration (e.g., 10-20 mM).

Mixing: Vortex the solution thoroughly. If needed, use an ultrasonic bath to aid dissolution.[4]

[5] Ensure no solid particles are visible.
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Storage: Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store immediately at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution from a DMSO Stock

Thawing: Remove one aliquot of the frozen DMSO stock solution and thaw it completely at

room temperature.

Dilution: Add the required volume of the DMSO stock to your pre-warmed aqueous buffer or

cell culture medium. Crucially, add the stock solution to the buffer while vortexing or mixing

vigorously to minimize localized high concentrations that can cause precipitation.

Final Check: Ensure the final working solution is clear and free of precipitates before

applying it to your experimental system.

Usage: Use the freshly prepared working solution immediately. Do not store.[1]

Protocol 3: Preparation of a Stock Solution of CNQX Disodium Salt in Water

Preparation: Allow the vial of solid CNQX disodium salt to equilibrate to room temperature.

Weighing: Aseptically weigh the desired amount of powder.

Dissolution: Add the appropriate volume of sterile, purified water or desired buffer to achieve

the target concentration.

Mixing: Vortex the solution until the solid is completely dissolved.

Storage: While aqueous solutions are best used fresh, if short-term storage is necessary,

filter-sterilize the solution and store at 4°C for a very limited time. For longer-term storage,

consult the manufacturer's datasheet, though preparing fresh is always the safest practice.
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CNQX Solution Preparation Workflow

Compound Selection

Stock Solution Preparation

Working Solution

Start Select CNQX Form

CNQX Free Acid

Free Acid

CNQX Disodium Salt

Disodium Salt

Dissolve in
anhydrous DMSO

(may require sonication)

Dissolve in
H2O or Buffer

Aliquot & Store
 at -20°C / -80°C

Dilute into final
aqueous buffer
(mix vigorously)

Day of Experiment

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing CNQX solutions.
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Troubleshooting CNQX Precipitation

Precipitate Observed in
Final Working Solution

Is final concentration
too high for CNQX

(> ~100 µM)?

Was the DMSO % in
the final solution

kept to a minimum
(<1%)?

No

Reduce final concentration.
CNQX has low aqueous solubility.

Yes

Was the DMSO stock added
to buffer while mixing

vigorously?

Yes

Increase final DMSO %
(if experiment allows)

or switch to water-soluble
CNQX Disodium Salt.

No

Was the buffer/
media at room temp

or 37°C?

Yes

Re-make solution.
Add stock slowly to the

side of the tube while vortexing.

No

Ensure buffer is not cold.
Warm to RT or 37°C before

adding CNQX stock.

No

Solution should be clear

Yes

Click to download full resolution via product page

Caption: A logical guide to troubleshooting CNQX precipitation.
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CNQX Mechanism of Action

Postsynaptic Membrane

Glutamate
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Click to download full resolution via product page

Caption: CNQX competitively antagonizes AMPA/Kainate receptors.

Troubleshooting Guide
Problem: My CNQX (Free Acid) will not fully dissolve in DMSO.

Potential Cause: The DMSO may have absorbed moisture from the air, which significantly

reduces the solubility of CNQX.[3]

Solution: Use a fresh, unopened bottle of anhydrous, molecular biology grade DMSO.

Ensure the bottle is sealed tightly immediately after use.

Potential Cause: The concentration is too high for the given volume of solvent.

Solution: Try gently warming the solution or using an ultrasonic bath to facilitate dissolution.

[4] If it still doesn't dissolve, you may need to prepare a less concentrated stock solution.

Problem: I am seeing inconsistent or weaker-than-expected effects in my assay.

Potential Cause: The CNQX solution may have degraded.
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Solution: Always prepare aqueous working solutions fresh for each experiment.[1] Check the

age of your DMSO stock; if it is old or has been freeze-thawed multiple times, prepare a

fresh stock from solid powder.

Potential Cause: The compound has precipitated out of the working solution.

Solution: Visually inspect your final working solution for any signs of cloudiness or precipitate

before adding it to your cells or tissue. Follow the precipitation troubleshooting diagram

above.

Potential Cause: The compound is sensitive to light.[11]

Solution: Protect stock solutions and working solutions from light by using amber tubes or

covering tubes with foil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CNQX Solution Stability & Handling: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013957#cnqx-stability-in-solution-at-room-
temperature-and-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b013957#cnqx-stability-in-solution-at-room-temperature-and-20-c
https://www.benchchem.com/product/b013957#cnqx-stability-in-solution-at-room-temperature-and-20-c
https://www.benchchem.com/product/b013957#cnqx-stability-in-solution-at-room-temperature-and-20-c
https://www.benchchem.com/product/b013957#cnqx-stability-in-solution-at-room-temperature-and-20-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

